Cas no 53265-31-9 (PYRAZINAMINE, 3-CHLORO-N-PROPYL-)

PYRAZINAMINE, 3-CHLORO-N-PROPYL- structure
53265-31-9 structure
Product Name:PYRAZINAMINE, 3-CHLORO-N-PROPYL-
CAS No:53265-31-9
MF:C7H10ClN3
MW:171.627399921417
CID:3514810
PubChem ID:59693856
Update Time:2025-04-21

PYRAZINAMINE, 3-CHLORO-N-PROPYL- Chemical and Physical Properties

Names and Identifiers

    • PYRAZINAMINE, 3-CHLORO-N-PROPYL-
    • SCHEMBL2629006
    • DTXSID901302676
    • AKOS010966664
    • 53265-31-9
    • 3-Chloro-N-propyl-2-pyrazinamine
    • Inchi: 1S/C7H10ClN3/c1-2-3-10-7-6(8)9-4-5-11-7/h4-5H,2-3H2,1H3,(H,10,11)
    • InChI Key: QGQKUSZNIRUZPF-UHFFFAOYSA-N
    • SMILES: ClC1C(=NC=CN=1)NCCC

Computed Properties

  • Exact Mass: 171.0563250Da
  • Monoisotopic Mass: 171.0563250Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 110
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 37.8Ų
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